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Cat. No.: B14750836

Get Quote

In the landscape of modern medicinal chemistry and drug development, the strategic selection

of starting materials is paramount to the efficient construction of complex molecular

architectures. 2-Bromo-1-(4-chlorophenyl)propan-1-one, colloquially known as ortho-bromo

para-chloro propiophenone, stands out as a quintessential example of a versatile chemical

building block. Its structure, featuring an α-brominated ketone and a para-substituted

chlorophenyl ring, presents a unique combination of reactive sites that synthetic chemists can

strategically exploit.[1]

This guide, intended for researchers, scientists, and drug development professionals, provides

a comprehensive technical overview of this key intermediate. We will delve into its synthesis,

explore the nuances of its chemical reactivity, detail its applications as a precursor to

pharmacologically significant compounds, and outline the necessary protocols for its safe

handling and characterization. The primary utility of this compound lies in its role as a precursor

for the synthesis of a wide array of therapeutic agents and research chemicals, most notably

the class of synthetic cathinones, including 4-chloromethcathinone (4-CMC or Clephedrone).[2]

[3][4] Its application also extends to the formation of various heterocyclic systems, which are

foundational scaffolds in numerous biologically active molecules.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b14750836#bc-rfq
https://www.benchchem.com/product/b1275539
https://www.caymanchem.com/product/40861/2-bromo-4-prime-chloropropiophenone
https://www.euda.europa.eu/publications/precursor-assessment-report/precursor-assessment-report-2-bromo-4%E2%80%B2-chloropropiophenone_en
https://m.chemicalbook.com/ProductChemicalPropertiesCB8947316_EN.htm
https://www.benchchem.com/product/b1275539
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14750836?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical and Spectroscopic Profile
A thorough understanding of a building block's physical and spectroscopic properties is

fundamental to its effective use in synthesis.

Table 1: Physicochemical Properties of 2-Bromo-1-(4-chlorophenyl)propan-1-one

Property Value Source(s)

CAS Number 877-37-2 [2][5]

Molecular Formula C₉H₈BrClO [2][5]

Molecular Weight 247.52 g/mol [5][6]

Appearance Off-White to Pale Beige Solid [4][7]

Melting Point 75 - 79 °C [4][5][7]

Boiling Point 296.7 ± 15.0 °C (Predicted) [4][7]

Solubility

Sparingly soluble in DMSO

and Ethanol; Soluble in

Chloroform and Methanol.

[2][4]

InChI Key
SAKMPXRILWVZEG-

UHFFFAOYSA-N
[1][2][4]

Spectroscopic Signature for a Self-Validating System
Spectroscopic analysis is crucial for confirming the identity and purity of the synthesized

material.

¹H NMR (CDCl₃): The proton nuclear magnetic resonance spectrum provides unambiguous

structural confirmation. Expected signals include a doublet for the methyl protons (CH₃)

around δ 1.9 ppm, a quartet for the alpha-methine proton (CHBr) around δ 5.2-5.3 ppm, and

two doublets in the aromatic region (around δ 7.4-7.5 ppm and δ 7.9-8.0 ppm) characteristic

of a 1,4-disubstituted benzene ring.[5] The integration of these signals should correspond to

a 3:1:2:2 ratio.
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Infrared (IR) Spectroscopy: The IR spectrum is dominated by a strong absorption band for

the carbonyl (C=O) stretch of the ketone, typically found in the range of 1680-1700 cm⁻¹.

Other key absorptions include C-H stretches from the aromatic ring and aliphatic chain, and

stretches corresponding to the C-Cl and C-Br bonds at lower wavenumbers.[8]

Synthesis and Mechanistic Insights: The Alpha-
Bromination of 4'-Chloropropiophenone
The most common and efficient route to 2-bromo-1-(4-chlorophenyl)propan-1-one is the direct

alpha-bromination of its precursor, 4'-chloropropiophenone. This reaction is a classic example

of an acid-catalyzed electrophilic substitution on an enol or enolate intermediate.

The Causality Behind Experimental Choices
The selection of catalyst and solvent is critical for achieving high yield and selectivity. The

reaction proceeds via the formation of an enol intermediate from 4'-chloropropiophenone. The

presence of an acid catalyst (either a Lewis acid like AlCl₃ or a protic acid like HBr) accelerates

the enolization, which is the rate-determining step.[5][9] The enol, being electron-rich, then acts

as a nucleophile, attacking molecular bromine (Br₂) in an electrophilic addition, followed by

deprotonation to yield the α-brominated product and HBr. The use of a small amount of

aluminum chloride can facilitate the reaction, though it must be used judiciously to avoid

potential side reactions on the aromatic ring.[5][9] Solvents like chloroform or methanol are

typically employed; methanol can participate in the reaction mechanism, while chloroform

serves as a more inert medium.[5][9]

Detailed Experimental Protocol
This protocol is a synthesis of methodologies reported in the literature and should be

performed by qualified personnel in a suitable chemical fume hood with appropriate personal

protective equipment.[4][5][9]

Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a dropping

funnel, dissolve 4'-chloropropiophenone (e.g., 16.8 g, 0.1 mol) in a suitable solvent such as

chloroform (100 mL).[5]
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Catalysis: Add a catalytic amount of anhydrous aluminum chloride (e.g., 0.1 g).[9]

Alternatively, if using methanol as a solvent, a few drops of 48% hydrobromic acid can be

used to catalyze the reaction.[5]

Bromination: Prepare a solution of bromine (e.g., 15.9 g or 5.1 mL, 0.1 mol) in 20 mL of the

same solvent. Add this bromine solution dropwise to the stirred solution of 4'-

chloropropiophenone at room temperature (or slightly elevated to 30-35°C).[9] The reaction

is exothermic, and the rate of addition should be controlled to maintain the temperature. The

disappearance of the reddish-brown bromine color indicates its consumption.

Reaction Monitoring & Completion: Stir the mixture at room temperature. The reaction time

can vary from 30 minutes to overnight.[5][9] Progress can be monitored by Thin Layer

Chromatography (TLC) to check for the consumption of the starting material.

Work-up:

Once the reaction is complete, nitrogen gas can be bubbled through the mixture to remove

the hydrogen bromide (HBr) gas formed.[9]

If using an acid catalyst in methanol, the solution is transferred to a separatory funnel and

neutralized with a saturated sodium bicarbonate solution.[5]

Extract the aqueous layer with a suitable organic solvent like methylene chloride.[5]

Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.[5]

Purification: Evaporate the solvent under reduced pressure using a rotary evaporator. The

resulting crystalline residue can be further purified by washing with cold petroleum ether to

yield the final product.[5][9] The product should be a solid with a melting point around 75-

79°C.[4][9]

Chemical Reactivity and Synthetic Utility
The synthetic power of 2-bromo-1-(4-chlorophenyl)propan-1-one stems from its nature as a

dual electrophile.[1] The primary sites for nucleophilic attack are the carbonyl carbon and, more

significantly, the α-carbon to which the bromine atom is attached.
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The Bromine Advantage: A Superior Leaving Group
In the family of α-haloketones, bromo-derivatives are significantly more reactive in nucleophilic

substitution reactions than their chloro-counterparts.[10] This enhanced reactivity is a direct

consequence of the bromide ion (Br⁻) being a better leaving group than the chloride ion (Cl⁻).

Bromide is a weaker base and more stable, meaning the C-Br bond is more readily cleaved

during nucleophilic attack. This leads to faster reaction rates, often allowing for milder reaction

conditions and potentially higher yields, a critical consideration in multi-step drug synthesis.[10]

Key Transformations: Pathway to Cathinones and
Heterocycles
The most prominent application of this building block is in the synthesis of substituted

cathinones via a 'bromination-amination' pathway.[11] The α-bromo group is readily displaced

by primary or secondary amines in a classic Sₙ2 reaction. This provides a direct route to a wide

variety of N-alkylated cathinones, many of which are investigated for their pharmacological

properties or, in some cases, have been identified as new psychoactive substances.[2][3][4]
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Synthesis of 2-Bromo-1-(4-chlorophenyl)propan-1-one

Application in Cathinone Synthesis

4'-Chloropropiophenone
(Precursor)

2-Bromo-1-(4-chlorophenyl)propan-1-one
(Key Building Block)

  α-Bromination
  (Br₂, H⁺ or AlCl₃ catalyst)

Substituted Cathinone
(e.g., 4-Chloromethcathinone)

  Nucleophilic Substitution (Sₙ2)
  (Amination)

Primary/Secondary Amine
(e.g., Methylamine)

Click to download full resolution via product page

Caption: Synthetic workflow from precursor to final product.

Safety, Handling, and Storage
As with any reactive chemical intermediate, adherence to strict safety protocols is non-

negotiable.

Hazard Identification: 2-Bromo-1-(4-chlorophenyl)propan-1-one is classified as harmful if

swallowed, in contact with skin, or if inhaled.[12][13] It causes skin and serious eye irritation

and may cause respiratory irritation.[13][14]

Engineering Controls & Personal Protective Equipment (PPE): All handling should be

conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[12]
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Standard PPE includes chemical-resistant gloves, safety goggles or a face shield, and a

laboratory coat.[12][15]

First Aid Measures: In case of skin contact, immediately wash with copious amounts of water

and soap.[12][13] For eye contact, flush with water for at least 15 minutes and seek medical

attention.[12][13] If inhaled, move to fresh air.[12] If swallowed, wash out the mouth with

water and seek immediate medical attention.[12]

Storage: The compound should be stored in a tightly closed container in a cool, refrigerated

environment (4°C is often recommended) to ensure its stability.[7][12] It should be kept away

from oxidizing agents, heat, flames, and sparks.[12]

Conclusion
2-Bromo-1-(4-chlorophenyl)propan-1-one is a high-value building block whose strategic

importance is rooted in its predictable and versatile reactivity. The presence of the α-bromo

leaving group makes it a highly efficient intermediate for nucleophilic substitution reactions,

providing a reliable and rapid entry point into the synthesis of pharmacologically relevant

substituted cathinones and other complex heterocyclic systems. A thorough understanding of

its synthesis, reactivity, and handling, as detailed in this guide, empowers researchers to

leverage its full potential in the pursuit of novel chemical entities for drug discovery and

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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